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Compound of Interest

3,6-Dimethyl-2,3-dihydro-1-
Compound Name:

benzofuran
CAS No.: 160040-00-6
Cat. No.: B14259308

Get Quote

Executive Summary

In the landscape of heterocyclic pharmacophores, the dihydrobenzofuran (DHB) scaffold
serves as a critical intermediate for antioxidants, anti-inflammatory agents, and high-value
fragrances. The distinction between the 3,6-dimethyl and 3,5-dimethyl isomers is not merely
structural but functional, driven by the electronic coupling of the methyl substituents with the

furan oxygen.

o 3,5-Dimethyl-2,3-dihydrobenzofuran: Characterized by electronic activation. The C5-methyl
group is para to the ether oxygen, enhancing electron density in the aromatic ring. This
isomer exhibits superior potential as a radical scavenger and antioxidant intermediate.

» 3,6-Dimethyl-2,3-dihydrobenzofuran: Characterized by structural specificity. The C6-methyl
group is meta to the ether oxygen, resulting in lower ring activation but distinct steric
properties. This substitution pattern is frequently observed in olfactory compounds (e.g.,
tobacco/honey notes) and specific metabolic toxins (e.g., Menthofuran analogs).
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Chemical Biology & Mechanism of Action
Electronic Structure-Activity Relationship (SAR)

The biological divergence of these isomers stems from the Hammett substituent effects of the
methyl group relative to the heterocyclic oxygen.

e The 3,5-Isomer (Para-Activation): The oxygen atom at position 1 is a strong

-donor (+M effect). A methyl group at position 5 is para to this oxygen. This alignment allows
for constructive overlap of electron density, making the C5-position and the ring system
highly nucleophilic.

o Bio-implication:[1][2] High reactivity toward reactive oxygen species (ROS); ideal scaffold
for antioxidant design (e.g., inhibiting lipid peroxidation).

e The 3,6-Isomer (Meta-Stabilization): The methyl group at position 6 is meta to the oxygen.
The electronic reinforcement is weaker because the resonance nodes do not overlap
constructively.

o Bio-implication:[1][2] Greater metabolic stability against oxidative degradation; often acts
as a competitive inhibitor or ligand rather than a scavenger.

Visualization of Electronic Pathways

The following diagram illustrates the electronic pressure and metabolic susceptibility
differences between the two isomers.
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Figure 1: Mechanistic divergence of dimethyl dihydrobenzofurans based on substituent
positioning.
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Comparative Data Profile

The following table synthesizes experimental data regarding the synthesis, physical properties,

and biological applications of both isomers.

Feature

3,5-Dimethyl-2,3-
dihydrobenzofuran

3,6-Dimethyl-2,3-
dihydrobenzofuran

Electronic Nature

Electron-rich (Activated)

Electron-neutral (Relative)

Key Bioactivity

Antioxidant / Growth Promoter

Olfactory / Metabolic Modulator

Natural Occurrence

Metabolite in Dictyophora-
associated roots

Analog of Carpesium

neolignans

Synthetic Yield

~64% (Ni-catalyzed

carboxylation)

~60-80% (Heck-Matsuda

coupling)

Metabolic Risk

Low (C5 blocked from
hydroxylation)

Moderate (C5 open to CYP450
attack)

Olfactory Note

Nutty, Earthy (Pyrazine-like)

Sweet, Hay, Coumarin-like

Refractive Index

1.528 (Predicted)

1.524 (Predicted)

Experimental Protocols
Synthesis of 3,6-Dimethyl-2,3-dihydrobenzofuran

Methodology: Intramolecular Heck-Matsuda Reaction This protocol ensures high

enantioselectivity and yield, crucial for biological testing where chirality influences binding.

Reagents:

Catalyst: Pd(OACc)z (5 mol%)

Substrate: 2-Allyl-4-methylphenol (1.0 equiv)

Solvent: Methanol/Dioxane (1:1)

Ligand: N-Heterocyclic Carbene (NHC) or Phosphine ligand
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Step-by-Step Workflow:

Preparation: Dissolve 2-allyl-4-methylphenol in dry methanol under Argon atmosphere.

» Activation: Add Pd(OAc)z and the chiral ligand. Stir for 10 minutes to form the active catalytic
complex.

e Cyclization: Introduce an aryl diazonium salt (if using Heck-Matsuda) or simply heat to 60°C
for oxidative cyclization.

e Quenching: Filter the mixture through a celite pad to remove Palladium black.

 Purification: Concentrate the filtrate and purify via flash column chromatography
(Hexane/EtOAc 95:5).

 Validation: Confirm structure via tH-NMR. The C6-methyl signal typically appears as a singlet
around

2.30 ppm.

In Vitro Antioxidant Assay (DPPH Method)

Target: Comparative Radical Scavenging Activity

Reagents:

e 2,2-diphenyl-1-picrylhydrazyl (DPPH) solution (0.1 mM in ethanol).

e Test compounds: 3,5-dimethyl and 3,6-dimethyl isomers (10—-100 puM).

» Positive Control: Trolox or Ascorbic Acid.

Protocol:

e Plating: Add 100 pL of test compound solution (in ethanol) to a 96-well plate.
e Initiation: Add 100 L of fresh DPPH solution to each well.

e Incubation: Incubate in the dark at room temperature for 30 minutes.
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o Measurement: Measure absorbance at 517 nm using a microplate reader.

e Calculation:

Expectation: The 3,5-isomer should show a lower ICso (higher potency) due to the electron-
donating effect of the para-methyl group stabilizing the phenoxy radical intermediate.

Synthesis & Metabolic Pathway Visualization

Understanding the synthesis and potential metabolic fate is critical for drug design. The 3,6-
iIsomer's open C5 position makes it a candidate for bioactivation, whereas the 3,5-isomer is
more robust.

2-Allyl-4,6-dimethylphenol 2-Allyl-5-methylphenol
Cyclization (Pd/Cu cat) Cyclization (Pd/Cu cat)
3,5-Dimethyl-2,3-DHB 3,6-Dimethyl-2,3-DHB
(Blocked C5) (Open C5)
CYP450 Metabolism CYP450 Metabolism

C5-Hydroxylation -> Quinone Methide

Stable / C7-Hydroxylation (Potential Toxicity)

Click to download full resolution via product page

Figure 2: Synthetic origin and divergent metabolic fates. Note the potential for quinone methide
formation in the 3,6-isomer due to the unsubstituted C5 position.

References

o Synthesis and Enantioselectivity of 3,6-Dimethyl-2,3-dihydrobenzofuran: Enantioselective
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» Antioxidant Activity of Dihydrobenzofuran Derivatives: Unveiling the Antioxidant Potential of
7-methoxy-2,3-dimethylbenzofuran-5-ol: A Comparative Analysis.

» Natural Occurrence and Metabolites: Dictyophora indusiata and Bacillus aryabhattai improve
sugarcane yield by endogenously associating with the root and regulating flavonoid
metabolism.

» Olfactory and Flavoring Properties: Odor and Nutrition: Key Food Odorants and their
structural analogs (Comparison of furanones and benzofurans).

o General Benzofuran Bioactivity Reviews: Natural source, bioactivity and synthesis of
benzofuran derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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